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Compound of Interest

Compound Name:
p-t-Butylphenyl diphenyl

phosphate-d10

Cat. No.: B15558302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-t-butylphenyl diphenyl
phosphate-d10, a deuterated internal standard crucial for the accurate quantification of its

unlabeled counterpart, p-t-butylphenyl diphenyl phosphate. The guide covers its chemical and

physical properties, analytical applications, and relevant experimental protocols.

Chemical Identity and Properties
p-t-Butylphenyl diphenyl phosphate-d10 is the deuterium-labeled form of p-t-butylphenyl

diphenyl phosphate, an organophosphate ester used as a flame retardant and plasticizer. The

deuterated version is essential for use as an internal standard in analytical methodologies such

as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS)[1].

While a specific CAS number for p-t-butylphenyl diphenyl phosphate-d10 is not consistently

provided by suppliers, the CAS number for the unlabeled compound is 981-40-8[2][3][4][5]. It is

common practice for suppliers to list the CAS number of the unlabeled analogue.

Table 1: Physicochemical Properties
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Property Value Source

p-t-Butylphenyl diphenyl

phosphate-d10

Molecular Formula C₂₂D₁₀H₁₃O₄P [2][6]

Molecular Weight 392.451 g/mol [2][6]

p-t-Butylphenyl diphenyl

phosphate (Unlabeled)

Molecular Formula C₂₂H₂₃O₄P [3][4][5]

Molecular Weight 382.39 g/mol [3][4]

Boiling Point 261°C at 6 mm Hg [5]

LogP 6.49220 [5]

Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor

Count
4 [5]

Rotatable Bond Count 7 [5]

Applications in Research and Development
The primary application of p-t-butylphenyl diphenyl phosphate-d10 is as an internal

standard for the quantitative analysis of p-t-butylphenyl diphenyl phosphate in various matrices.

Due to its structural similarity and differing mass, it co-elutes with the analyte of interest but is

distinguishable by a mass spectrometer, allowing for accurate quantification by correcting for

variations in sample preparation and instrument response.

The unlabeled compound, p-t-butylphenyl diphenyl phosphate, is utilized as a flame retardant

and plasticizer in a variety of commercial products[4]. Research into its environmental fate and

toxicology is ongoing, with studies investigating its biodegradation in different ecosystems[7].

Experimental Protocols
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General Analytical Workflow for Quantification
The following workflow outlines a general procedure for the quantification of p-t-butylphenyl

diphenyl phosphate in an environmental or biological sample using p-t-butylphenyl diphenyl
phosphate-d10 as an internal standard.

Sample Preparation
Instrumental Analysis Data Processing

1. Sample Collection
(e.g., water, dust, tissue)

2. Spiking
Add known amount of

p-t-Butylphenyl diphenyl
phosphate-d10

3. Extraction
(e.g., Solid-Phase Extraction,

Liquid-Liquid Extraction)

4. Concentration
Under Nitrogen Stream

5. Reconstitution
in appropriate solvent

6. Injection into
LC-MS/MS or GC-MS

7. Chromatographic
Separation

8. Mass Spectrometric
Detection

9. Peak Integration
for analyte and internal standard

10. Calculate Peak
Area Ratio

11. Quantify using
Calibration Curve

Reactants

Product

p-tert-butylphenol p-t-Butylphenyl diphenyl phosphate

Diphenyl chlorophosphate

Base
(e.g., Triethylamine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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